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Based on available medical information and clinical guidance, there are no established

contraindications for the consumption of alcohol while taking Mebeverine. Multiple sources,

including patient information leaflets and official drug summaries, indicate that it is generally

considered safe to drink alcohol in moderation during treatment with this medication.[1][2][3][4]

[5]

A comprehensive review of scientific literature and drug information databases reveals a lack of

studies specifically designed to investigate the detailed pharmacokinetic or pharmacodynamic

interactions between Mebeverine and ethanol in humans. The summary of product

characteristics for Mebeverine explicitly states that "No interaction studies have been

performed, except with alcohol. In vitro and in vivo studies in animals have demonstrated the

absence of any interaction between mebeverine hydrochloride and ethanol."[6][7][8][9][10] This

suggests that while formal, in-depth clinical trials in humans may be limited, preclinical data did

not raise any safety concerns.

Due to the absence of specific clinical studies providing quantitative data on the combined use

of Mebeverine and alcohol, it is not possible to construct an in-depth technical guide with

detailed experimental protocols and quantitative data tables on their interaction as requested.

The available information consistently points to a lack of significant interaction, and therefore,

no specific contraindications have been established.

While information on the direct interaction with alcohol is not available in the format requested,

the metabolic pathway of Mebeverine itself is well-documented.
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Metabolism of Mebeverine
Mebeverine is rapidly and completely absorbed after oral administration.[7] It undergoes

extensive metabolism, primarily by esterases, which break down the molecule into its main

components: veratric acid and mebeverine alcohol.[6][7][8][9] Mebeverine itself is not

excreted unchanged.[6][7][8]

The principal metabolite in plasma is the demethylated carboxylic acid (DMAC).[6][7][8] The

metabolites are almost completely excreted in the urine. Veratric acid is excreted in the urine,

as is mebeverine alcohol, partly as the corresponding carboxylic acid (MAC) and partly as the

demethylated carboxylic acid (DMAC).[6][7][8]

The following diagram illustrates the metabolic pathway of Mebeverine.
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Metabolic pathway of Mebeverine.
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In summary, while there are no known contraindications for consuming alcohol with

Mebeverine, the absence of detailed clinical interaction studies means that this conclusion is

based on the current lack of adverse evidence rather than comprehensive quantitative

analysis. Patients are always advised to consult their healthcare provider for personalized

medical advice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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